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Compound of Interest

Compound Name: Sanguinarine chloride hydrate

Cat. No.: B8022944

Get Quote

Executive Summary & Scientific Context
Sanguinarine chloride hydrate (CAS: 5578-73-4) is a benzophenanthridine alkaloid.[1][2]

While often categorized primarily as an acute toxin (H301/H302), its handling requires elevated

vigilance due to its mechanism of action.[2] Sanguinarine is a potent DNA intercalator and a

specific inhibitor of Na+/K+-ATPase.[2]

Why this matters for disposal: Unlike simple inorganic salts, Sanguinarine’s biological activity

persists in the environment.[2] It does not merely "dilute"; it remains cytotoxic to aquatic life and

mammalian cells until chemically destroyed.[2] Standard drain disposal is strictly prohibited.[2]

This guide outlines a containment-first approach to prevent environmental release and operator

exposure.[2]

Hazard Profile & Technical Specifications
Before initiating disposal, operators must verify the chemical state.[2] Sanguinarine chloride is

typically supplied as an orange-red crystalline powder.[1][2]

Table 1: Chemical Safety Data & Properties[1][2]
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Parameter Specification Operational Implication

CAS Number 5578-73-4 Use for waste manifesting.[1]

Molecular Formula C₂₀H₁₄ClNO₄[1][2][3] · xH₂O

Hydrate form; water content

varies but toxicity does not.[1]

[2]

Hazard Class Acute Toxic (Oral)
Fatal/Harmful if swallowed.[1]

[2][4][5]

Bio-Mechanism DNA Intercalation
Treat as a potential

mutagen/genotoxin.[1][2]

Solubility
Soluble in Ethanol, DMSO;

slightly in water

Use organic solvents for

decontamination.[1][2]

Incompatibility Strong Oxidizing Agents

Do not mix with

bleach/oxidizers in waste

stream.[1][2]

Disposal Decision Logic (Workflow)
The following self-validating workflow ensures that Sanguinarine is routed to the correct

destruction facility (High-Temperature Incineration) rather than treated as general refuse.
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Figure 1: Operational decision tree for segregating Sanguinarine waste streams to ensure

compliance with incineration protocols.
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Detailed Disposal Protocols
A. Solid Waste (Powder & Contaminated Solids)
The Risk: Sanguinarine powder is fine and easily aerosolized.[2] Inhalation is a critical

exposure route.[2] Protocol:

Isolation: Do not dispose of loose powder directly into a large bin.

Primary Containment: Transfer the waste (weigh boats, contaminated gloves, residual

powder) into a clear, sealable polyethylene bag (Zip-lock style).[2]

Seal & Wipe: Seal the bag. Wipe the exterior with an ethanol-dampened tissue to remove

dust residues.[2]

Secondary Containment: Place the sealed bag into the laboratory's dedicated Solid

Toxic/Hazardous Waste Drum.

Labeling: The waste tag must explicitly list "Sanguinarine Chloride."[2] Do not use generic

terms like "Alkaloids" alone.

B. Liquid Waste (Stock Solutions)
The Risk: Precipitation or reaction with incompatible waste streams.[2] Protocol:

Segregation: Determine the primary solvent (DMSO, Ethanol, or Water).[2]

Stream Selection:

If dissolved in DMSO/Ethanol: Dispose in "Non-Halogenated Organic Waste."[2]

If dissolved in DCM/Chloroform: Dispose in "Halogenated Organic Waste."[2]

If in Aqueous Media (>90% water): Dispose in "Aqueous Toxic Waste."[2]

No Oxidizers:NEVER mix Sanguinarine waste with strong oxidizers (e.g., Chromic acid,

Nitric acid) or Bleach.[2] While bleach is used for some biological deactivation, it can react

unpredictably with complex alkaloids in mixed chemical waste streams.[2] Incineration is the

preferred destruction method.[2]
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Decontamination & Spill Management[1][2]
Scenario: You have spilled Sanguinarine powder on the benchtop. Immediate Action: Stop. Do

not dry sweep.[2]

PPE Upgrade: Ensure you are wearing double nitrile gloves, a lab coat, and safety goggles.

[2] If the spill is significant (>1g), use a N95/P100 respirator to prevent inhalation of dust.[2]

Wet Wiping (The "Capture" Method):

Cover the spill with paper towels.[2]

Gently soak the towels with Ethanol (70% or higher) or DMSO.[2] Sanguinarine is more

soluble in organics than water.[2]

Wipe from the outside in to avoid spreading the radius of contamination.[2]

Surface Decontamination:

After removing the bulk solid, scrub the surface with ethanol.[2]

Follow with a soap and water wash to remove residual film.[2]

Verification: Use a UV lamp (if available and safe) to check for fluorescence, as many

benzophenanthridine alkaloids fluoresce under UV light, revealing missed spots.[2]

Disposal of Cleanup Materials: All paper towels and gloves used in cleanup must be treated

as Solid Hazardous Waste (see Section 4A).[2]

Regulatory & Compliance Notes
RCRA Status (USA): Sanguinarine is not explicitly listed on the EPA "P-list" or "U-list."[2]

However, it must be managed as a Characteristic Hazardous Waste due to toxicity.[2]

Destruction Method: The only acceptable final fate for this compound is High-Temperature

Incineration.[2] Ensure your waste contractor is aware of the high toxicity to prevent them

from attempting fuel blending or other lower-tier disposal methods.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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